Cas no 76052-62-5 (2-Piperazin-1-yl-quinoxaline hydrochloride, 98+% C12H14N4, MW: 250.73;2-(1-Piperazinyl)quinoxaline hydrochloride)

• Product Name: 2-Piperazin-1-yl-quinoxaline hydrochloride, 98+% C12H14N4, MW: 250.73;2-(1-Piperazinyl)quinoxaline hydrochloride
• CAS No: 76052-62-5
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 1016720
• PubChem ID: 12686416
• Update Time: 2025-04-20

2-Piperazin-1-yl-quinoxaline hydrochloride, 98+% C12H14N4, MW: 250.73;2-(1-Piperazinyl)quinoxaline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinyl)quinoxaline monohydrochloride
• 2-PIPERAZIN-1-YL-QUINOXALINE HYDROCHLORIDE
• 2-piperazin-1-ylquinoxaline,hydrochloride
• 76052-62-5
• CHEMBL1743602
• LS-14078
• 2-Piperazin-1-yl-quinoxalinehydrochloride
• AKOS015941227
• SCHEMBL4056910
• 2-piperazin-1-ylquinoxaline;hydrochloride
• IJAJTINZUSOXDQ-UHFFFAOYSA-N
• DTXSID50506880
• 2-(PIPERAZIN-1-YL)QUINOXALINE HYDROCHLORIDE
• A915107
• 2-(Piperazin-1-yl)quinoxaline--hydrogen chloride (1/1)
• DB-303645
• 2-Piperazin-1-yl-quinoxaline hydrochloride, 98+% C12H14N4, MW: 250.73;2-(1-Piperazinyl)quinoxaline hydrochloride

• MDL： MFCD11915943
• Inchi： 1S/C12H14N4.ClH/c1-2-4-11-10(3-1)14-9-12(15-11)16-7-5-13-6-8-16;/h1-4,9,13H,5-8H2;1H
• InChI Key： IJAJTINZUSOXDQ-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=NC3C=CC=CC=3N=2)CCNCC1

Computed Properties

• Exact Mass: 250.0985242g/mol
• Monoisotopic Mass: 250.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Melting Point: 287-288 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines